
Application Notes and Protocols for Research-
Grade OPC-14523 Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: OPC-14523 hydrochloride

Cat. No.: B3047852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OPC-14523 hydrochloride is a novel, orally active compound with a unique pharmacological

profile, acting as a high-affinity agonist at both sigma (σ) and serotonin 5-HT1A receptors, and

as a serotonin reuptake inhibitor.[1][2][3] Its potential as a rapid-onset antidepressant has been

demonstrated in preclinical studies, distinguishing it from conventional antidepressants that

often require prolonged administration to elicit a therapeutic effect.[4][5] These application

notes provide detailed information and protocols for researchers utilizing OPC-14523
hydrochloride in their studies.

Physicochemical Properties
A summary of the key physicochemical properties of OPC-14523 hydrochloride is presented

below.
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Property Value Source

Molecular Formula C23H29Cl2N3O2 [6][7]

Molecular Weight 450.4 g/mol [6][7][8]

CAS Number 145969-31-9 [2][6][9]

Appearance N/A [9]

Predicted Water Solubility 0.0296 mg/mL [6]

Storage
-20°C, protected from light and

moisture
[9]

Stability

Stable for 1 year under

recommended storage

conditions

[9]

Note: Experimental data on solubility and stability in various research-compatible solvents are

not readily available in the public domain. It is recommended that researchers perform their

own solubility and stability tests for their specific experimental conditions.

Mechanism of Action
OPC-14523 exhibits a multi-target mechanism of action, primarily through its agonist activity at

sigma-1 (σ1) and 5-HT1A receptors.[4][5] It also functions as a serotonin reuptake inhibitor.[10]

[11][12] The synergistic action on these targets is believed to contribute to its rapid

antidepressant-like effects. The antidepressant-like activity of OPC-14523 has been shown to

be dependent on the combined stimulation of both sigma and 5-HT1A receptors.[4]

Signaling Pathway
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Caption: Proposed signaling pathway of OPC-14523.

Quantitative Data
The following tables summarize the in vitro binding affinities and in vivo efficacy of OPC-14523.

Table 1: In Vitro Receptor and Transporter Binding
Affinities
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Target IC50 (nM) Reference

Sigma-1 Receptor 47 [4]

Sigma-2 Receptor 56 [4]

5-HT1A Receptor 2.3 [4]

Serotonin Transporter (SERT) 80 [4]

Norepinephrine Transporter

(NET)
Weak Inhibition [4]

Dopamine Transporter (DAT) Weak Inhibition [4]

Table 2: In Vivo Antidepressant-Like Efficacy
Animal Model Assay ED50 (mg/kg, oral) Reference

Rat Forced Swim Test 27 [4]

Mouse Forced Swim Test 20 [4]

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Protocol 1: In Vitro Sigma-1 Receptor Binding Assay
This protocol is adapted from standard radioligand binding assay procedures.[5][13]

Objective: To determine the binding affinity of OPC-14523 for the sigma-1 receptor.

Materials:

Guinea pig brain membrane homogenates

[3H]-(+)-pentazocine (radioligand)

OPC-14523 hydrochloride
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Haloperidol (for non-specific binding)

Assay Buffer: 50 mM Tris-HCl, pH 8.0

96-well plates

Scintillation counter

Procedure:

Prepare guinea pig brain membrane homogenates at a concentration of approximately 300

µg protein per assay tube.

In a 96-well plate, add the following in a total volume of 150 µL:

Total Binding: Membrane homogenate, assay buffer, and varying concentrations of [3H]-

(+)-pentazocine.

Non-specific Binding: Membrane homogenate, assay buffer, [3H]-(+)-pentazocine, and a

high concentration of haloperidol (e.g., 10 µM).

Competition Binding: Membrane homogenate, assay buffer, a fixed concentration of [3H]-

(+)-pentazocine (e.g., 5 nM), and increasing concentrations of OPC-14523.

Incubate the plate at 25°C for 120 minutes.

Terminate the binding reaction by rapid filtration through glass fiber filters.

Wash the filters with ice-cold assay buffer to remove unbound radioligand.

Measure the radioactivity on the filters using a scintillation counter.

Calculate specific binding by subtracting non-specific binding from total binding.

Determine the IC50 value of OPC-14523 from the competition binding curve and calculate

the Ki value using the Cheng-Prusoff equation.

Protocol 2: In Vitro 5-HT1A Receptor Binding Assay
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This protocol is based on established methods for 5-HT1A receptor binding.[14][15]

Objective: To determine the binding affinity of OPC-14523 for the 5-HT1A receptor.

Materials:

Rat hippocampal membranes

[3H]-8-OH-DPAT (radioligand)

OPC-14523 hydrochloride

Serotonin (5-HT) (for non-specific binding)

Assay Buffer: 50 mM Tris-HCl pH 7.4, 5 mM MgSO4

96-well plates

Scintillation counter

Procedure:

Prepare rat hippocampal membranes at a suitable protein concentration.

In a 96-well plate, add the following in a total volume of 550 µL:

Total Binding: Membranes, assay buffer, and varying concentrations of [3H]-8-OH-DPAT.

Non-specific Binding: Membranes, assay buffer, [3H]-8-OH-DPAT, and a high

concentration of serotonin (e.g., 10 µM).

Competition Binding: Membranes, assay buffer, a fixed concentration of [3H]-8-OH-DPAT,

and increasing concentrations of OPC-14523.

Incubate the plate at 37°C for 120 minutes.

Terminate the binding reaction by rapid filtration over GF/C filters pre-soaked in 0.5% PEI.

Wash the filters with ice-cold wash buffer (50 mM Tris-HCl pH 7.4).
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Measure the radioactivity on the filters using a scintillation counter.

Calculate specific binding and determine the IC50 and Ki values for OPC-14523.

Protocol 3: In Vivo Forced Swim Test (Rat)
This protocol is a standard behavioral assay to assess antidepressant-like activity.[1][4][10][16]

[17]

Objective: To evaluate the antidepressant-like effects of OPC-14523 in rats.

Materials:

Male Sprague-Dawley rats (200-250 g)

OPC-14523 hydrochloride

Vehicle (e.g., 0.5% carboxymethyl cellulose)

Cylindrical swim tank (45 cm high, 20 cm diameter) filled with water (23-25°C) to a depth of

30 cm.

Video recording and analysis software

Procedure:

Habituation: Handle the rats for a few minutes daily for at least 3 days before the test.

Pre-test Session (Day 1): Place each rat individually into the swim tank for a 15-minute

session. After the session, remove the rat, dry it with a towel, and return it to its home cage.

Drug Administration (Day 2): 60 minutes before the test session, administer OPC-14523
hydrochloride or vehicle orally.

Test Session (Day 2): Place each rat back into the swim tank for a 5-minute session. Record

the session for later analysis.

Behavioral Scoring: A trained observer, blind to the treatment groups, should score the

duration of immobility during the 5-minute test session. Immobility is defined as the state
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where the rat makes only the movements necessary to keep its head above water.

Data Analysis: Compare the duration of immobility between the OPC-14523-treated groups

and the vehicle-treated group using appropriate statistical methods (e.g., ANOVA followed by

post-hoc tests).
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Caption: A typical experimental workflow for evaluating OPC-14523.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3047852#purchasing-research-grade-opc-14523-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b3047852#purchasing-research-grade-opc-14523-hydrochloride
https://www.benchchem.com/product/b3047852#purchasing-research-grade-opc-14523-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3047852?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

